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Compound of Interest

Compound Name: 5-Bromo-2-mercaptobenzoic acid

Cat. No.: B1280026 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

document provides essential, immediate safety and logistical information for the proper

handling and disposal of 5-Bromo-2-mercaptobenzoic acid, a compound that requires careful

management due to its potential hazards.

Hazard Identification and Personal Protective Equipment
(PPE)
5-Bromo-2-mercaptobenzoic acid is classified as a hazardous substance. According to its

Safety Data Sheet (SDS), it is toxic if swallowed, causes skin and eye irritation, and may cause

respiratory irritation.[1] Therefore, strict adherence to recommended personal protective

equipment (PPE) protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.

Summary of Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

The following table summarizes the required PPE for handling this compound, based on a

combination of the specific SDS and general best practices for handling thiols and benzoic acid

derivatives.[2][3][4][5]
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PPE Category Item Specifications

Engineering Controls Chemical Fume Hood

All handling of 5-Bromo-2-

mercaptobenzoic acid,

especially when generating

dust or vapors, must be

conducted in a certified

chemical fume hood to mitigate

inhalation risks and control the

strong, unpleasant odor

characteristic of thiols.[2][4]

Eye and Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields are required

to protect against splashes

and dust.[1][2]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

recommended. Always inspect

gloves for any signs of

degradation or perforation

before use.[2][3]

Skin and Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin contact.[2][3]

Consider a flame-resistant coat

if working with flammable

solvents.

Respiratory Protection Respirator

If engineering controls are

insufficient or if irritation is

experienced, a full-face

respirator with an appropriate

cartridge should be used.[1][2]
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A systematic approach to handling 5-Bromo-2-mercaptobenzoic acid is crucial. The following

step-by-step procedure outlines the best practices from preparation to the conclusion of the

experimental work.

Step-by-Step Handling Procedure:

Preparation: Before handling the compound, ensure that a designated and properly

functioning chemical fume hood is available.[2] Prepare all necessary equipment, including

glassware, spatulas, and weighing instruments, within the fume hood to minimize the need

for transport of the open container. Have a spill kit readily accessible.

Personal Protective Equipment (PPE) Donning: Put on all required PPE as detailed in the

table above before entering the designated handling area.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

contain any dust or vapors.[5] Use appropriate tools to minimize the generation of dust.

Experimental Procedure: Carry out all experimental steps involving 5-Bromo-2-
mercaptobenzoic acid within the fume hood. Keep the container tightly closed when not in

use.[1]

Post-Handling Decontamination: After handling, thoroughly wash hands and any exposed

skin with soap and water.[3][5] Decontaminate all surfaces and equipment that may have

come into contact with the chemical.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use PPE in the designated hazardous waste stream.

Disposal Plan
Proper disposal of 5-Bromo-2-mercaptobenzoic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weighing

paper, gloves), in a clearly labeled, sealed container designated for hazardous chemical

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1280026?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG6_alcohol.pdf
https://www.ehs.com/blogs/benzoic-acid-uses-and-safety/
https://www.benchchem.com/product/b1280026?utm_src=pdf-body
https://www.benchchem.com/product/b1280026?utm_src=pdf-body
https://www.echemi.com/sds/5-bromo-2-mercaptobenzoic-acid-pd180727109693.html
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Benzoic%20acid_0845_4.0.pdf
https://www.ehs.com/blogs/benzoic-acid-uses-and-safety/
https://www.benchchem.com/product/b1280026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste.

Liquid Waste: Solutions containing 5-Bromo-2-mercaptobenzoic acid should be collected

in a separate, labeled hazardous waste container. Do not mix with other waste streams

unless compatibility has been confirmed.

Empty Containers: "Empty" containers may still retain hazardous residues. These should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed

container can then be disposed of according to institutional guidelines.

Final Disposal: All waste containing 5-Bromo-2-mercaptobenzoic acid must be disposed of

through a licensed hazardous waste disposal company.[1] Follow all local, state, and federal

regulations for the disposal of hazardous materials.

Quantitative Data Summary
Property Value

CAS Number 61954-80-1

Molecular Formula C₇H₅BrO₂S

Molecular Weight 249.08 g/mol

Appearance Solid

Hazard Pictograms Skull and crossbones, Exclamation mark

Signal Word Danger[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 5-Bromo-2-
mercaptobenzoic acid, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 5-Bromo-2-mercaptobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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